Cas no 37160-03-5 ( )

  structure
  structure
Product Name: 
CAS No:37160-03-5
MF:C22H17N5
MW:351.403883695602
CID:922018
PubChem ID:9592717
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(benzylideneamino)-5,6-diphenyl-1,2,4-triazin-3-amine
    • benz
    • Benzaldehyd-(4-brom-phenylhydrazon)
    • Benzaldehyd-(5,6-diphenyl-[1,2,4]triazin-3-ylhydrazon)
    • Benzaldehyd-< 5.6-diphenyl-1.2.4-triazinyl-(3)-hydrazon>
    • benzaldehyde (5,6-diphenyl-[1,2,4]triazin-3-yl)-hydrazone
    • benzaldehyde-(4-bromo-phenylhydrazone)
    • benzaldehyde-(5,6-diphenyl-[1,2,4]triazin-3-ylhydrazone)
    • Benzaldehyde, (p-bromophenyl)hydrazone
    • LS-24937
    • ST008415
    • 37160-03-5
    • AKOS000530887
    • AKOS002234125
    • N-BENZYLIDENE-N'-(5,6-DIPHENYL-(1,2,4)TRIAZIN-3-YL)-HYDRAZINE
    • &nbsp;
    • Inchi: 1S/C22H17N5/c1-4-10-17(11-5-1)16-23-26-22-24-20(18-12-6-2-7-13-18)21(25-27-22)19-14-8-3-9-15-19/h1-16H,(H,24,26,27)/b23-16+
    • InChI Key: MNKWLIBXAZTVKL-XQNSMLJCSA-N
    • SMILES: N1C(N/N=C/C2C=CC=CC=2)=NN=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 351.14861
  • Monoisotopic Mass: 351.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.06
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